Cas no 69218-35-5 (1H-Benzotriazole-1-butanol)

1H-Benzotriazole-1-butanol structure
1H-Benzotriazole-1-butanol structure
Product Name:1H-Benzotriazole-1-butanol
CAS No:69218-35-5
MF:C10H13N3O
MW:191.229721784592
CID:4148689
PubChem ID:4293629
Update Time:2025-04-24

1H-Benzotriazole-1-butanol Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole-1-butanol
    • SCHEMBL7672509
    • 1-(4-HYDROXYBUTYL)BENZOTRIAZOLE
    • DTXSID80876008
    • 69218-35-5
    • Inchi: 1S/C10H13N3O/c14-8-4-3-7-13-10-6-2-1-5-9(10)11-12-13/h1-2,5-6,14H,3-4,7-8H2
    • InChI Key: ZJUKGCUFFGXDAO-UHFFFAOYSA-N
    • SMILES: OCCCCN1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 191.105862047Da
  • Monoisotopic Mass: 191.105862047Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 50.9Ų
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